Cas no 7206-76-0 (2-Ethyl-2-phenylmalonamide)

2-Ethyl-2-phenylmalonamide Properties

Names and Identifiers

• 2-Ethyl-2-phenylmalonamide
• PEMA
• 2-ethyl-2-phenyl-malonamid
• 2-Ethyl-2-phenylmalondiamide
• Aethyl-phenyl-malonsaeure-diamid
• Ethylphenylmalondiamide
• ethyl-phenyl-malonic acid diamide
• Malonamide,2-ethyl-2-phenyl
• Phenylethylmalonamide
• Phenylethylmalondiamide
• 2-Ethyl-2-phenylpropanediamide
• PRIMIDONE IMPURITY A [EP IMPURITY]
• UNII-67CFD7341W
• FT-0668362
• 67CFD7341W
• 80147-40-6
• 2-ethyl-2-phenyl-propanediamide
• W-104501
• 2-Ethyl-2-phenylmalonic diamide
• Oprea1_383473
• CHEBI:8097
• SCHEMBL341785
• Propanediamide, 2-ethyl-2-phenyl-
• AKOS024284175
• Phenylethylmalonamide (PEMA)
• 4-09-00-03386 (Beilstein Handbook Reference)
• CHEMBL249467
• JFZHPFOXAAIUMB-UHFFFAOYSA-
• 2-Phenyl-2-ethylmalonamide
• phenyl-ethylmalonamide
• Propanediamide,2-ethyl-2-phenyl-
• 2-Phenyl-2-ethylmalondiamide
• Malonamide, 2-ethyl-2-phenyl-
• CCRIS 4700
• BRN 1966103
• 4-Hydroxybenzenesulfonic Acid (85%)
• EINECS 230-583-9
• A837408
• Q3742460
• PEMA (amide)
• NS00009497
• PHENYL-2-ETHYLMALONDIAMIDE, 2-
• InChI=1/C11H14N2O2/c1-2-11(9(12)14,10(13)15)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H2,12,14)(H2,13,15)
• 7206-76-0
• C07499
• DTXSID3025885
• STL415949
• 2 Ethyl 2 Phenylmalonamide
• DTXCID505885
• 4-Hydroxyphenylsulfonic acid; 4-Phenolsulfonic acid; NSC 227908; p-Hydroxybenzenesulfonic acid; p-Phenolsulfonic acid; p-Sulfophenol
• Ethylphenylmalonamide
• PEMA-d5
• PRIMIDONE IMPURITY A (EP IMPURITY)
• +Expand

• MDL： MFCD00008012
• InChIKey： JFZHPFOXAAIUMB-UHFFFAOYSA-N
• Inchi： 1S/C11H14N2O2/c1-2-11(9(12)14,10(13)15)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H2,12,14)(H2,13,15)
• SMILES： C(C(C1C=CC=CC=1)(C(N)=O)C(N)=O)C

Computed Properties

• Exact Mass: 206.10600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 206.105528
• Heavy Atom Count: 15
• Complexity: 243
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 86.2

Experimental Properties

• LogP: 1.70560
• PSA: 86.18000
• Water Partition Coefficient: <0.01 g/100 mL at 18 ºC
• Boiling Point: 440.9±45.0 °C at 760 mmHg
• Melting Point: 120 ºC
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 113 °C
• Color/Form: No data avaiable
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• Density: 1.2±0.1 g/cm3